Cas no 2172141-53-4 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylacetamido}benzoic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylacetamido}benzoic acid
• CAS No: 2172141-53-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6092296
• PubChem ID: 165517114
• Update Time: 2025-06-08

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylacetamido}benzoic acid
• EN300-1522200
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]-N-methylacetamido}benzoic acid
• 2172141-53-4

• Inchi： 1S/C28H26N2O5/c1-30(24-13-7-6-12-22(24)26(32)33)25(31)16-28(14-15-28)29-27(34)35-17-23-20-10-4-2-8-18(20)19-9-3-5-11-21(19)23/h2-13,23H,14-17H2,1H3,(H,29,34)(H,32,33)
• InChI Key： RIOGYRSNIKPTIF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(C)C2C=CC=CC=2C(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylacetamido}benzoic acid

Introduction to 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylacetamido}benzoic acid (CAS No. 2172141-53-4)

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylacetamido}benzoic acid (CAS No. 2172141-53-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclopropyl ring, and an acetamido functional group. These structural features contribute to its unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which allows for the sequential addition of amino acids without side reactions. In the context of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylacetamido}benzoic acid, the Fmoc group plays a crucial role in stabilizing the amino functionality of the cyclopropyl ring, ensuring that the compound remains chemically stable during synthesis and storage.

The presence of the cyclopropyl ring adds a layer of complexity to the molecule's conformational flexibility. Cyclopropyl rings are known for their strain energy, which can influence the compound's reactivity and binding affinity to biological targets. This feature is particularly important in drug design, where subtle changes in molecular conformation can significantly impact pharmacological activity.

The N-methylacetamido functional group further enhances the compound's solubility and bioavailability. Acetamides are common in pharmaceuticals due to their ability to form hydrogen bonds with biological targets, which can improve binding affinity and selectivity. The methylation of the acetamide group can also influence the compound's metabolic stability and reduce potential side effects.

Recent studies have highlighted the potential applications of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylacetamido}benzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The compound's ability to modulate key inflammatory pathways, such as NF-κB and MAPK signaling, has been demonstrated through both in vitro and in vivo studies.

In addition to its anti-inflammatory effects, 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylacetamido}benzoic acid has also shown promise as an antiviral agent. Studies have indicated that it can inhibit viral replication by interfering with viral entry or assembly processes. This property is particularly relevant in the context of emerging viral threats, where rapid development of antiviral drugs is crucial.

The pharmacokinetic profile of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylacetamido}benzoic acid has been extensively studied to optimize its therapeutic potential. Preclinical data suggest that it has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. However, further clinical trials are needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylacetamido}benzoic acid (CAS No. 2172141-53-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its applications in various disease areas, highlighting its importance in modern drug discovery efforts.